Cas no 683215-46-5 (2-((5-Ethylfuran-2-yl)methyl)malonic acid)

• Product Name: 2-((5-Ethylfuran-2-yl)methyl)malonic acid
• CAS No: 683215-46-5
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 2677213
• PubChem ID: 45095055
• Update Time: 2025-04-21

2-((5-Ethylfuran-2-yl)methyl)malonic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(5-ethyl-2-furanyl)methyl]- (9CI)
• 683215-46-5
• 2-((5-Ethylfuran-2-yl)methyl)malonic acid

• Inchi： 1S/C10H12O5/c1-2-6-3-4-7(15-6)5-8(9(11)12)10(13)14/h3-4,8H,2,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： QYTQFNGKWCPKQN-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CC(C(=O)O)C(=O)O)CC

Computed Properties

• Exact Mass: 212.068
• Monoisotopic Mass: 212.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: 1.4